Cas no 1016889-72-7 (2-Bromo-4-fluoro-1-propoxybenzene)
2-Bromo-4-fluoro-1-propoxybenzene is a halogenated aromatic ether with a molecular formula of C₉H₁₀BrFO. This compound is characterized by the presence of bromine and fluorine substituents on the benzene ring, along with a propoxy group, making it a versatile intermediate in organic synthesis. Its structural features enable selective reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic frameworks. The electron-withdrawing effects of the bromo and fluoro groups enhance its utility in nucleophilic substitution reactions. The propoxy side chain contributes to improved solubility in organic solvents, aiding in reaction handling and purification. This compound is particularly valuable in pharmaceutical and agrochemical research for the development of bioactive molecules.
1016889-72-7 structure
Product Name:2-Bromo-4-fluoro-1-propoxybenzene
CAS No:1016889-72-7
MF:C9H10BrFO
MW:233.077505588531
CID:1083375
PubChem ID:24701089
Update Time:2025-10-21
2-Bromo-4-fluoro-1-propoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-1-propoxybenzene
- 2-Bromo-4-fluoro-1-propoxy-benzene
- MFCD09940143
- DB-364786
- 1-Bromo-5-fluoro-2-n-propyloxybenzene
- A897095
- CS-0195302
- E90317
- SCHEMBL18053754
- AKOS000183292
- Benzene, 2-bromo-4-fluoro-1-propoxy-
- 1016889-72-7
-
- MDL： MFCD09940143
- Inchi： 1S/C9H10BrFO/c1-2-5-12-9-4-3-7(11)6-8(9)10/h3-4,6H,2,5H2,1H3
- InChI Key： MZASMHWXAIRSKJ-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1OCCC)F
Computed Properties
- Exact Mass: 231.98991g/mol
- Monoisotopic Mass: 231.98991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2Ų
2-Bromo-4-fluoro-1-propoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B803665-50mg |
2-Bromo-4-fluoro-1-propoxybenzene |
1016889-72-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B803665-100mg |
2-Bromo-4-fluoro-1-propoxybenzene |
1016889-72-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B803665-500mg |
2-Bromo-4-fluoro-1-propoxybenzene |
1016889-72-7 | 500mg |
$ 160.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | Y1240954-1g |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 1g |
$220 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1240954-5g |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 5g |
$360 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1240954-250mg |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 250mg |
$185 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1240954-25g |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 25g |
$1675 | 2024-06-08 | |
| 1PlusChem | 1P0005NY-250mg |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 250mg |
$70.00 | 2025-02-18 | |
| 1PlusChem | 1P0005NY-1g |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 1g |
$115.00 | 2025-02-18 | |
| 1PlusChem | 1P0005NY-5g |
Benzene, 2-bromo-4-fluoro-1-propoxy- |
1016889-72-7 | 99% | 5g |
$293.00 | 2025-02-18 |
2-Bromo-4-fluoro-1-propoxybenzene Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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